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Compound of Interest

Compound Name: Boisiris

Cat. No.: B13794744

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the computational docking of Boisiris,
a synthetic woody fragrance molecule, to homology models of human olfactory receptors
(ORs). Olfactory receptors, which belong to the G protein-coupled receptor (GPCR)
superfamily, are the primary targets for odorant molecules.[1][2][3] Due to the scarcity of
experimentally determined OR structures, computational methods like homology modeling and
molecular docking are indispensable for investigating ligand-receptor interactions.[3][4][5] This
guide outlines the complete workflow, from receptor model construction and ligand preparation
to the execution of docking simulations and analysis of the results. The provided protocols and
data serve as a comprehensive resource for researchers studying olfaction, designing novel
fragrances, or exploring the extranasal functions of ORs.[6]

Boisiris: Physicochemical Properties

Boisiris is a rich, woody chemical with distinct orris, ambery, and tobacco notes, primarily used
as a heart note in fine perfumery.[7][8][9][10] Its bicyclic framework is thought to create specific
binding pockets that are recognized by olfactory receptors responsible for its characteristic
scent profile.[11]

Table 1: Physicochemical Properties of Boisiris
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Property Value Reference

(1S,5R)-2-ethoxy-2,6,6-
trimethyl-9-

IUPAC Name . . [7]
methylidenebicyclo[3.3.1]n
onane

CAS Number 68845-00-1 [O1[12][13][14]

Molecular Formula C15H260 [71191[14]

Molecular Weight 222.37 g/mol [71191[14]

] Woody, Orris, Ambery,

Odor Profile [8][10][15][16][17]
Tobacco

Log P >6 [9][14]

| Flash Point | 94 °C (201 °F) [[12] |

The Olfactory Signaling Pathway

The perception of smell begins when an odorant molecule, such as Boisiris, binds to an
olfactory receptor (OR) located on the cilia of olfactory sensory neurons.[18][19] This binding
event triggers a conformational change in the OR, activating an intracellular signaling cascade
mediated by a specialized G-protein, Golf.[2][19] The activated Golf stimulates adenylyl
cyclase, which converts ATP into cyclic AMP (cCAMP).[1][2][18] The subsequent increase in
cAMP concentration opens cyclic nucleotide-gated (CNG) ion channels, leading to an influx of
Na* and Ca2* ions.[2][18][19] This influx depolarizes the neuron, generating an action potential
that transmits the signal to the olfactory bulb in the brain.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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